Cas no 2005195-35-5 ({1-(1-chloro-3-iodo-2-methylpropan-2-yl)oxypropan-2-yl}cyclobutane)

• Product Name: {1-(1-chloro-3-iodo-2-methylpropan-2-yl)oxypropan-2-yl}cyclobutane
• CAS No: 2005195-35-5
• MF: C₁₁H₂₀ClIO
• MW: 330.633375167847
• CID: 6292303
• PubChem ID: 165953493
• Update Time: 2025-05-19

{1-(1-chloro-3-iodo-2-methylpropan-2-yl)oxypropan-2-yl}cyclobutane Chemical and Physical Properties

Names and Identifiers

• {1-(1-chloro-3-iodo-2-methylpropan-2-yl)oxypropan-2-yl}cyclobutane
• 2005195-35-5
• {1-[(1-chloro-3-iodo-2-methylpropan-2-yl)oxy]propan-2-yl}cyclobutane
• EN300-1136220

• Inchi： 1S/C11H20ClIO/c1-9(10-4-3-5-10)6-14-11(2,7-12)8-13/h9-10H,3-8H2,1-2H3
• InChI Key： XCJUHMXZRWGCMK-UHFFFAOYSA-N
• SMILES： ICC(C)(CCl)OCC(C)C1CCC1

Computed Properties

• Exact Mass: 330.02474g/mol
• Monoisotopic Mass: 330.02474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų

Additional information on {1-(1-chloro-3-iodo-2-methylpropan-2-yl)oxypropan-2-yl}cyclobutane

Recent Advances in the Study of 2005195-35-5 and {1-(1-chloro-3-iodo-2-methylpropan-2-yl)oxypropan-2-yl}cyclobutane

The chemical compound 2005195-35-5 and its derivative, {1-(1-chloro-3-iodo-2-methylpropan-2-yl)oxypropan-2-yl}cyclobutane, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being investigated for their potential applications in drug development, particularly in the context of targeted therapies and novel synthetic pathways. This research brief aims to summarize the latest findings related to these compounds, highlighting their structural properties, biological activities, and potential therapeutic uses.

Recent studies have focused on the synthesis and characterization of {1-(1-chloro-3-iodo-2-methylpropan-2-yl)oxypropan-2-yl}cyclobutane, a derivative of 2005195-35-5. The compound's unique structure, featuring a cyclobutane ring and halogenated side chains, suggests potential reactivity and binding affinity for biological targets. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular configuration and stability under various conditions. Preliminary results indicate that the compound exhibits promising stability and solubility profiles, making it a viable candidate for further pharmacological evaluation.

In vitro studies have explored the biological activity of {1-(1-chloro-3-iodo-2-methylpropan-2-yl)oxypropan-2-yl}cyclobutane, particularly its interaction with specific enzyme systems and cellular receptors. Early findings suggest that the compound may modulate key signaling pathways involved in inflammation and cell proliferation. For instance, it has shown inhibitory effects on certain kinases, which are often implicated in cancer progression. These results have spurred interest in the compound's potential as a lead molecule for the development of kinase inhibitors.

Further investigations have delved into the pharmacokinetic properties of 2005195-35-5 and its derivatives. Animal studies have demonstrated moderate bioavailability and tissue distribution, with the compound showing preferential accumulation in certain organs. Researchers are now optimizing the formulation to enhance its delivery and efficacy. Additionally, computational modeling has been employed to predict the compound's binding modes with potential target proteins, providing insights for structure-activity relationship (SAR) studies.

The therapeutic potential of these compounds extends beyond oncology. Recent exploratory studies have indicated possible applications in neurodegenerative diseases and infectious diseases. For example, {1-(1-chloro-3-iodo-2-methylpropan-2-yl)oxypropan-2-yl}cyclobutane has exhibited activity against bacterial strains resistant to conventional antibiotics, suggesting its utility in addressing antimicrobial resistance. These findings underscore the versatility of the compound and its potential to address unmet medical needs.

Despite these promising developments, challenges remain in the clinical translation of 2005195-35-5 and its derivatives. Issues such as toxicity, metabolic stability, and scalability of synthesis need to be addressed. Ongoing research is focused on refining the synthetic routes to improve yield and purity, as well as conducting comprehensive toxicological assessments to ensure safety. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of these compounds into viable therapeutics.

In conclusion, the latest research on 2005195-35-5 and {1-(1-chloro-3-iodo-2-methylpropan-2-yl)oxypropan-2-yl}cyclobutane highlights their potential as innovative tools in drug discovery. Their unique chemical properties and biological activities make them compelling candidates for further investigation. As research progresses, these compounds may pave the way for new therapeutic strategies in oncology, infectious diseases, and beyond. The interdisciplinary approach combining synthetic chemistry, biology, and computational modeling will be crucial in unlocking their full potential.